Cas no 213606-47-4 (Diethyl-2-(3-nitrophenoxy)ethylamine)

Diethyl-2-(3-nitrophenoxy)ethylamine structure
213606-47-4 structure
Product Name:Diethyl-2-(3-nitrophenoxy)ethylamine
CAS No:213606-47-4
MF:C12H18N2O3
MW:238.282923221588
CID:1064093
PubChem ID:2996670
Update Time:2025-04-20

Diethyl-2-(3-nitrophenoxy)ethylamine Chemical and Physical Properties

Names and Identifiers

    • Diethyl-[2-(3-nitrophenoxy)ethyl]amine
    • N,N-diethyl-1-(3-nitrophenoxy)aminoethane
    • SCHEMBL1735199
    • starbld0003165
    • DB-319163
    • MDUHKPRZIVINRA-UHFFFAOYSA-N
    • diethyl-[2-(3-nitro-phenoxy)-ethyl]-amine
    • N,N-diethyl-2-(3-nitrophenoxy)ethanamine
    • N,N-Diethyl-2-(3-nitrophenoxy)ethan-1-amine
    • N,N-Diethyl-N-[2-(3-nitrophenoxy)ethyl]amine; N,N-diethyl-2-(3-nitrophenoxy)ethanamine
    • 213606-47-4
    • Diethyl-2-(3-nitrophenoxy)ethylamine
    • Inchi: 1S/C12H18N2O3/c1-3-13(4-2)8-9-17-12-7-5-6-11(10-12)14(15)16/h5-7,10H,3-4,8-9H2,1-2H3
    • InChI Key: MDUHKPRZIVINRA-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=C(C=1)[N+](=O)[O-])CCN(CC)CC

Computed Properties

  • Exact Mass: 238.13174244g/mol
  • Monoisotopic Mass: 238.13174244g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 226
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 58.3Ų

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Melting Point: NA
  • Boiling Point: 351.6±22.0 °C at 760 mmHg
  • Flash Point: 166.4±22.3 °C
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

Diethyl-2-(3-nitrophenoxy)ethylamine Security Information

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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